N~2~-(3-chloro-4-methoxyphenyl)-N~1~-(2-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: 2-(3-chloro-4-methoxy-N-methylsulfonylanilino)-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C18H21ClN2O4S/c1-4-13-7-5-6-8-16(13)20-18(22)12-21(26(3,23)24)14-9-10-17(25-2)15(19)11-14/h5-11H,4,12H2,1-3H3,(H,20,22)
• InChI Key: JJDATOLIUXFDCU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN(C2=CC(=C(C=C2)OC)Cl)S(=O)(=O)C
• Molecular Formula: C18H21ClN2O4S
• Molecular Weight: 396.9 g/mol

Description

The compound “N~2~-(3-chloro-4-methoxyphenyl)-N~1~-(2-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide” is a complex organic molecule. It contains functional groups such as an amide, a methoxy group, a chloro group, and a methylsulfonyl group. These functional groups could potentially influence the compound’s reactivity and properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the amide bond and the introduction of the methoxy, chloro, and methylsulfonyl groups. The exact synthesis route would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the amide group could result in the formation of hydrogen bonds, which could influence the compound’s structure and properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the amide group might be hydrolyzed under acidic or basic conditions, while the chloro group might undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure and functional groups.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action might involve interacting with a specific biological target.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper safety precautions should be taken when handling this compound.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include investigating its reactivity, stability, and interactions with other molecules.